Cas no 383132-39-6 (5-Isopropyl-1H-indole-2-carboxylic acid)

• Product Name: 5-Isopropyl-1H-indole-2-carboxylic acid
• CAS No: 383132-39-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD02664438
• CID: 836340
• PubChem ID: 5033851
• Update Time: 2025-10-28

5-Isopropyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 5-(1-methylethyl)-
• 5-(propan-2-yl)-1H-indole-2-carboxylic acid
• 5-propan-2-yl-1H-indole-2-carboxylic acid
• AC1NMYDB
• AG-L-60155
• AK-42181
• CTK4H9707
• MolPort-000-861-726
• SureCN3643479
• 5-(1-Methylethyl)-1H-indole-2-carboxylic acid
• 5-(Isopropyl)indole-2-carboxylic acid
• BDBM50235744
• AB0000695
• ST2406289
• W5909
• BB 0248946
• 5-Isopropyl-1H-indole-2-carboxylicacid
• MFCD02664438
• SCHEMBL3643479
• AS-18330
• AKOS001476621
• DA-37247
• O11458
• 383132-39-6
• CS-0154271
• CHEMBL4071613
• DTXSID00407671

• MDL： MFCD02664438
• Inchi： 1S/C12H13NO2/c1-7(2)8-3-4-10-9(5-8)6-11(13-10)12(14)15/h3-7,13H,1-2H3,(H,14,15)
• InChI Key： FUOMWKBVELXWCU-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C=CC=2N1)C(C)C)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169-173°C
• Boiling Point: 411.7±25.0 °C at 760 mmHg
• Flash Point: 202.8±23.2 °C
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 53.09
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Isopropyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on 5-Isopropyl-1H-indole-2-carboxylic acid

5-Isopropyl-1H-indole-2-carboxylic Acid: A Comprehensive Overview

The compound 5-Isopropyl-1H-indole-2-carboxylic acid (CAS No. 383132-39-6) is a significant molecule in the field of organic chemistry, particularly within the indole derivative family. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and biochemistry, making it a subject of intense research interest.

5-Isopropyl-1H-indole-2-carboxylic acid is characterized by its indole ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The substitution pattern of this molecule includes an isopropyl group at the 5-position and a carboxylic acid group at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-isopropylindole derivatives, including 5-isopropylindole carboxylic acids. Researchers have explored various routes, such as palladium-catalyzed cross-coupling reactions and organocatalytic processes, to construct this compound with high precision. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for applications in pharmacology.

The biological activity of 5-isopropylindole carboxylic acids has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer progression. For instance, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has opened new avenues for drug development targeting central nervous system disorders.

In the realm of material science, 5-isopropylindole carboxylic acids have been investigated for their potential as building blocks in supramolecular chemistry. Their ability to form hydrogen bonds and π–π interactions makes them ideal candidates for constructing self-assembled materials with tailored properties. Recent research has focused on their use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The synthesis of 5-isopropylindole carboxylic acids has also been optimized to address sustainability concerns. Green chemistry principles have been integrated into their production processes, reducing waste and minimizing the use of hazardous reagents. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while lowering energy consumption.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 5-isopropylindole carboxylic acids. Density functional theory (DFT) calculations have provided insights into their molecular orbitals and interaction patterns with biological targets. These computational studies have guided experimental efforts, leading to more efficient drug design strategies.

In conclusion, 5-isopropylindole carboxylic acids represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, coupled with advancements in synthetic and computational techniques, continue to drive innovation in both academic and industrial settings.